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Compound of Interest

Compound Name: Manganese citrate

Cat. No.: B158831

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of manganese citrate
in aqueous and organic media. The information is intended to support research, development,
and formulation activities by providing key data on solubility characteristics, factors influencing
dissolution, and standardized methodologies for solubility determination.

Executive Summary

Manganese citrate, a salt of manganese and citric acid, is utilized in various applications,
including as a nutritional supplement and in pharmaceutical formulations. Its efficacy is often
linked to its bioavailability, which is significantly influenced by its solubility. This document
collates available quantitative and qualitative data on the solubility of manganese citrate in
water and common organic solvents. It also provides a detailed experimental protocol for
reproducible solubility assessment, adhering to internationally recognized guidelines.

Solubility Data

The solubility of manganese citrate is influenced by several factors, including the solvent
system, pH, temperature, and the presence of complexing agents. The following tables
summarize the available data.

Aqueous Solubility
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Manganese citrate is generally described as slightly to very slightly soluble in water.[1]
However, its solubility can be significantly enhanced in the presence of other citrate salts, such
as sodium citrate, which promote the formation of soluble complex ions.[2][3] The pH of the
aqueous medium also plays a critical role; solubility is generally higher in acidic conditions.

Solubility ( g/100
Solvent Temperature (°C) L) Notes
m

) General qualitative
N "Slightly soluble" / o
Water Not Specified _ description from
"Very slightly soluble" )
multiple sources.[1]

For a commercially
available manganese

Water Not Specified 0.5 citrate used as a
control in a patent
study.[4]

For manganese citrate

prepared via a specific
Water Not Specified 0.65-0.82 patented method

involving reaction in

an alcohol solvent.[4]

Solubility is highly pH-
dependent. At pH
below 5, the

Water 25 See Figure 1 concentration of
soluble manganese
species is significantly
higher.[5]

Note on pH Dependence: A study on the solubility of manganese and citrate ions in an
agueous solution at 25°C provides a solubility diagram as a function of pH.[5] While this study
involved other ions (zinc and sulfate), it indicates that at a pH of approximately 4, the molarity
of soluble manganese can be around 0.7 M. This would theoretically correspond to a high
solubility value. Conversely, as the pH increases, the solubility dramatically decreases due to
the precipitation of manganese hydroxides or less soluble citrate complexes.
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Solubility in Organic Solvents

Quantitative solubility data for manganese citrate in organic solvents is not readily available in
published literature. The information below is largely qualitative or inferred from data on other

manganese salts. For drug development, experimental determination is strongly

recommended.

Solvent

Chemical Formula

Solubility

Notes

Ethanol

C2Hs0H

Data not available for

manganese citrate.

Manganese(ll) acetate
tetrahydrate has been
reported to have a
solubility of 2.4 g/100
mL in ethanol with
prolonged stirring.[6]
Manganese sulfate is
reportedly insoluble in

ethanol.

Methanol

CHsOH

Data not available for

manganese citrate.

Manganese sulfate is
described as very
slightly soluble in

methanol.

Dimethyl Sulfoxide
(DMSO)

(CH3)2S0O

Data not available for

manganese citrate.

DMSO is a strong
solvent for many
inorganic salts.
Manganous chloride
has a reported
solubility of up to 20
/100 mL in DMSO.[6]
Citric acid is highly
soluble in DMSO (>70
g/100mL).[7]

Factors Influencing Solubility
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Several factors can significantly alter the solubility of manganese citrate in a given solvent

system. Understanding these is crucial for formulation and experimental design.

pH: As illustrated in the aqueous solubility data, pH is a critical factor. In acidic solutions, the
citrate ion is protonated, which can influence the formation and solubility of manganese-
citrate complexes.[5]

Common lon Effect & Complexation: The presence of excess citrate ions (e.g., from sodium
citrate) can increase the solubility of manganese citrate by shifting the equilibrium towards
the formation of soluble manganese-citrate complexes.[2][3]

Temperature: While specific data for the temperature dependence of manganese citrate
solubility is not available, for most salts, solubility in water increases with temperature.
Experimental verification is necessary to quantify this relationship.

Physical Form: The crystalline structure, particle size, and hydration state of the manganese
citrate solid can affect the dissolution rate and apparent solubility.

Experimental Protocol for Solubility Determination

The following is a detailed methodology for determining the equilibrium solubility of

manganese citrate, based on the principles outlined in the OECD Guideline 105, USP General
Chapter <1236>, and EPA OPPTS 830.7840 guidelines. The shake-flask method is described
here, which is suitable for substances with solubilities above 10 mg/L.

Materials and Equipment

Manganese Citrate (analytical grade, with characterized purity and physical form)
Solvent of interest (e.g., deionized water, ethanol, DMSO)

Thermostatically controlled shaker or water bath

Calibrated analytical balance

Volumetric flasks and pipettes

pH meter (for agueous solutions)
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o Centrifuge
e Syringe filters (e.g., 0.22 um PTFE or other compatible material)

e Analytical instrumentation for manganese quantification (e.g., Atomic Absorption
Spectroscopy (AAS), Inductively Coupled Plasma-Mass Spectrometry (ICP-MS), or a
validated HPLC method)

Procedure

e Preliminary Test: To estimate the approximate solubility, add manganese citrate in small,
incremental amounts to a known volume of the solvent at the desired temperature. Observe
the point at which the solid no longer dissolves. This helps in determining the appropriate
amount of excess solid to use in the definitive experiment.

o Sample Preparation: Add an excess amount of manganese citrate (determined from the
preliminary test) to a sufficient volume of the solvent in a sealed, inert container (e.g., a glass
flask with a screw cap).

» Equilibration: Place the sealed container in a thermostatically controlled shaker set to a
constant temperature (e.g., 25 °C = 0.5 °C). Agitate the mixture for a sufficient time to reach
equilibrium. A minimum of 24 hours is recommended, with periodic sampling (e.g., at 24, 48,
and 72 hours) to ensure the concentration has reached a plateau.

o Phase Separation: After equilibration, allow the mixture to stand at the experimental
temperature to let the undissolved solid settle. Centrifuge the samples to further separate the
solid and liquid phases.

o Sampling and Analysis: Carefully withdraw an aliquot of the clear supernatant. To prevent
any undissolved micropatrticles from being included, filter the aliquot through a syringe filter
that has been pre-conditioned with the solution.

e Quantification: Accurately dilute the filtered saturate solution and analyze for manganese
content using a validated analytical method (e.g., AAS or ICP-MS).

o Data Reporting: The solubility is expressed as the mass of manganese citrate per volume
or mass of the solvent (e.g., g/100 mL or mg/L). The temperature, pH (for aqueous
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solutions), and any other relevant experimental conditions should be reported alongside the
solubility value.

Visualizations
Logical Flow of Solubility Influencing Factors
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Caption: Key factors that influence the solubility of manganese citrate.

Experimental Workflow for Solubility Determination
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Shake-Flask Method for Solubility Determination

Sample Preparation:
Add excess Manganese Citrate
to solvent in a sealed flask

i

Equilibration:
Agitate in a thermostatically
controlled shaker (e.g., 24-72h)

'

Phase Separation:
Allow to settle, then centrifuge

i

Sampling & Filtration:
Withdraw supernatant and filter
through a 0.22 pum filter

i

Quantification:
Analyze manganese concentration
in the filtrate (e.g., by AAS/ICP-MS)

'

Data Reporting:
Express solubility as g/100mL or mg/L
at the specified temperature and pH

Click to download full resolution via product page

Caption: Experimental workflow for determining manganese citrate solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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